Cas no 848152-83-0 (2-Methylnaphthalene-1,4-dione;phenol)

• Product name: 2-Methylnaphthalene-1,4-dione;phenol
• CAS No: 848152-83-0
• MF: C₂₃H₂₀O₄
• MW: 360.402506828308
• CID: 2805984
• PubChem ID: 71406776

2-Methylnaphthalene-1,4-dione;phenol Chemical and Physical Properties

Names and Identifiers

• 848152-83-0
• DTXSID00827375
• 2-Methylnaphthalene-1,4-dione--phenol (1/2)
• 2-Methylnaphthalene-1,4-dione;phenol

• Inchi： InChI=1S/C11H8O2.2C6H6O/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13;2*7-6-4-2-1-3-5-6/h2-6H,1H3;2*1-5,7H
• InChI Key： QYRQURAWOQNYLC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 360.13615911Da
• Monoisotopic Mass: 360.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų